Cycloheximide

• IUPAC Name: 4-[(2R)-2-[(1S,3S,5S)-3,5-dimethyl-2-oxocyclohexyl]-2-hydroxyethyl]piperidine-2,6-dione
• InChI: InChI=1S/C15H23NO4/c1-8-3-9(2)15(20)11(4-8)12(17)5-10-6-13(18)16-14(19)7-10/h8-12,17H,3-7H2,1-2H3,(H,16,18,19)/t8-,9-,11-,12+/m0/s1
• InChI Key: YPHMISFOHDHNIV-FSZOTQKASA-N
• Canonical SMILES: CC1CC(C(=O)C(C1)C(CC2CC(=O)NC(=O)C2)O)C
• Isomeric SMILES: C[C@H]1C[C@@H](C(=O)[C@@H](C1)[C@@H](CC2CC(=O)NC(=O)C2)O)C
• Molecular Formula: C15H23NO4
• DSSTOX Substance ID: DTXSID6024882
• Molecular Weight: 281.35 g/mol
• Physical Description: Cycloheximide appears as colorless crystals. Used as a fungicide and as a anticancer drug. (EPA, 1998), Colorless solid; [ICSC] White to beige powder; [MSDSonline], COLOURLESS CRYSTALS.
• Solubility: 10 to 50 mg/mL at 68 °F (NTP, 1992), At 2 °C (g/100 ml): water 2.1; amyl acetate 7; sol in chloroform, ether, methanol, ethanol; insol in saturated hydrocarbons, INSOL IN PETROLEUM ETHER, Isopropyl alcohol 5.5 g/100 ml; acetone 33.0 g/100 ml; cyclohexanone 19.0 g/100 ml (@ 20 °C), In water, 2.1X10-4 mg/l @ 25 °C, Solubility in water, g/100ml at 2 °C: 2.1
• Mechanism of Action: STIMULATED TRANSPORT OF NUCLEAR RIBONUCLEOPROTEIN COMPLEXES TO CYTOPLASM AFTER ADMIN CYCLOHEXIMIDE TO RATS WAS STUDIED. ADMIN OF 2 MG/KG CYCLOHEXIMIDE CAUSED A DECR IN CONTENT OF TOTAL LIVER NUCLEAR RIBONUCLEOPROTEIN COMPLEX WITHIN 2 HR. THE OVERALL DECR WAS DUE TO AN INCREASED TRANSPORT INTO THE CYTOPLASM, NOT DECREASED SYNTHESIS. OTHER RESULTS SUGGEST THAT DURING INHIBITORY PHASE OF PROTEIN SYNTHESIS, GENE TRANSCRIPTION CONTINUES & GENE PRODUCT IS TRANSPORTED TO CYTOPLASM FOR TRANSLATION., CYCLOHEXIMIDE (2-5 MG/KG BODY WT) CAUSED COMPLETE INHIBITION OF PROTEIN SYNTHESIS IN RAT LIVER WITHIN 30 MIN, & THE LABELING OF NUCLEAR PROTEINS WAS STRONGLY INHIBITED. UNDER THESE CONDITIONS, THE AMT OF NUCLEOLAR 45 S PRE-rRNA & ITS OROTATE-(14)C LABELING REMAINED UNAFFECTED FOR AT LEAST 4 HR, INDICATING THAT INITIALLY THE RATES OF SYNTHESIS & PROCESSING OF 45 S PRE-rRNA WERE NOT APPRECIABLY ALTERED. DRASTIC ALTERATIONS IN THE 45 S PRE-rRNA PROCESSING PATHWAYS OCCURRED AT THE EARLY STAGES OF CYCLOHEXIMIDE ACTION. THE CHANNELING OF NUCLEAR PRE-rRNA ALONG ALTERNATIVE PROCESSING PATHWAYS IS UNDER STRINGENT CONTROL BY THE CONTINUOUS SUPPLY OF CRITICAL PROTEINS., CYCLOHEXIMIDE IS A POTENT INHIBITOR OF PROTEIN SYNTHESIS IN FUNGI & ANIMALS. IT CAUSES AN INCREASE IN ADRENAL RNA, INCREASED PRODUCTION OF GLUCOCORTICOIDS ... & DECREASE IN PYRUVATE UTILIZATION IN ISOLATED ADIPOSE TISSUE.
• Color/Form: Plates from amyl acetate, water or 30% methanol, Crystals
• CAS RN: 66-81-9, 4630-75-5
• Melting Point: 247 to 250 °F (EPA, 1998), 119.5-121 °C; also listed as 115-16 °C, Glistening plates from methanol; mp: 148-149; specific optical rotation: +22 deg @ 25 °C/D (2.3% in methanol) /Cycloheximide acetate/, 119.5-121 °C

Description

Cycloheximide, also known as Actidione, is a glutarimide antibiotic commonly derived from the bacterium Streptomyces griseus. It acts as a potent inhibitor of protein biosynthesis in eukaryotic cells by disrupting the translocation step during translation, effectively blocking translational elongation.

Synthesis Analysis

Cycloheximide (CHX) is a commonly used protein synthesis inhibitor in biological research. It selectively blocks the translocation step in the protein synthesis of eukaryotic ribosomes, thereby stopping protein synthesis. CHX is widely used in gene expression analysis, protein labeling, and translation regulation research among various application fields.

Molecular Structure Analysis

Cycloheximide has a molecular formula of C15H23NO4 and a molecular weight of 281.35. The structural features of Cycloheximide molecules suggest that they are promising molecules for phytotoxic and antifungal activities.

Chemical Reactions Analysis

Cycloheximide can be used as an experimental tool in molecular biology to determine the half-life of a protein. Treating cells with cycloheximide in a time-course experiment followed by western blotting of the cell lysates for the protein of interest can show differences in protein half-life.

Physical And Chemical Properties Analysis

Cycloheximide has a molecular formula of C15H23NO4 and a molecular weight of 281.35. It is soluble in DMSO and water.

Scientific Research Applications

Protein Synthesis Inhibition

. This makes it a valuable tool in studies involving protein synthesis and degradation.

Cell Motility and Polarisation

. This effect on cell motility and polarization can be useful in studying these processes in detail.

Translation Efficiency Measurement

. .

Neuroprotective Applications

. This means it can be used in research related to neurodegenerative diseases and brain injuries.

Anticoronaviral Activities

. This suggests potential applications in the research and treatment of coronavirus infections.

Induction of Metabolic Processes

. These are important metabolic processes, and cycloheximide’s effect on them can be useful in related studies.

Mechanism of Action

Target of Action

Cycloheximide (CHX) is a protein synthesis inhibitor that acts specifically on the 60S subunit of eukaryotic ribosomes . It binds to the E-site of the 60S ribosomal unit and interferes with deacetylated tRNA . The primary target of CHX is the protein synthesis machinery in eukaryotic cells .

Mode of Action

CHX exerts its effects by interfering with the translocation step in protein synthesis . This step involves the movement of two tRNA molecules and mRNA in relation to the ribosome . By binding to the E-site of the 60S ribosomal unit, CHX blocks the elongation of the peptide chain, thus inhibiting protein synthesis .

Biochemical Pathways

The inhibition of protein synthesis by CHX affects various biochemical pathways. It has been shown to induce cell death in T cells through a FADD-dependent mechanism . In addition, CHX and Tumor Necrosis Factor possess a synergistic cytotoxicity . Furthermore, CHX has been shown to block bortezomib-stimulated protein ubiquitination .

Pharmacokinetics

It is known that chx is a small molecule derived from streptomyces griseus . It is typically used at concentrations of 5-50 µg/ml for 4-24 hours . The compound is soluble in DMSO, EtOH, or MeOH . More research is needed to fully understand the ADME properties of CHX and their impact on its bioavailability.

Result of Action

The inhibition of protein synthesis by CHX leads to various molecular and cellular effects. It has been shown to cause amoebae to retract their pseudopodia, round up, and cease movement . Furthermore, fluid phase endocytosis, phagocytosis, and capping cease in the presence of CHX . Membrane uptake, as measured using fm1-43, is unaffected .

Action Environment

The action of CHX can be influenced by various environmental factors. For instance, under nutrient-limiting conditions, CHX induces rapid transcriptional upregulation of hundreds of genes involved in ribosome biogenesis . This effect is abolished when chx pretreatment is omitted . This response requires TORC1 signaling and is modulated by the genetic background as well as the vehicle used to deliver the drug .

Safety and Hazards

Cycloheximide is considered hazardous. It is fatal if swallowed and is suspected of causing genetic defects and may damage the unborn child. Due to significant toxic side effects, including DNA damage, teratogenesis, and other reproductive effects (including birth defects and toxicity to sperm), cycloheximide is generally used only in in vitro research applications, and is not suitable for human use as a therapeutic compound.

Future Directions

Cycloheximide is a commonly used protein synthesis inhibitor in biological research, and it has important value in studying protein degradation, half-life, and conversion rate. Understanding the degradation rate of disease-specific proteins is crucial for drug development. CHX chase experiments help researchers study protein function and analyze the impact of potential drugs on targeted protein degradation, which is crucial for the development of therapeutic drugs, especially in the case of neurodegenerative diseases and cancer.

Q & A

Q1: What is the primary mechanism of action of cycloheximide?

A1: Cycloheximide acts by inhibiting protein synthesis in eukaryotic cells. It achieves this by interfering with the translocation step in translation, specifically on [80S ribosomes][1]. This prevents the elongation of polypeptide chains, effectively halting protein production.

Q2: What are the downstream effects of cycloheximide's inhibition of protein synthesis?

A2: [Cycloheximide's][1] effects are wide-ranging due to the fundamental role of protein synthesis. Some key consequences include:

• Induction of apoptosis: Several studies demonstrate cycloheximide inducing apoptosis in various cell types, including macrophages in atherosclerotic plaques [], rat thymocytes [], and melanoma cells when combined with topoisomerase II inhibitors [].
• Disruption of cellular processes: Cycloheximide can alter cellular processes like DNA replication, enzyme induction and degradation, and cellular immune responses due to its impact on protein synthesis [].
• Changes in gene expression: While inhibiting overall protein synthesis, cycloheximide can paradoxically stimulate the expression of specific genes like SOCS-3 in adipocytes []. This effect appears to be mediated through the MEK1/ERK signaling pathway and highlights the complex interplay between translation and gene regulation.

Q3: How does the action of cycloheximide differ from other protein synthesis inhibitors like puromycin?

A3: Although both cycloheximide and puromycin inhibit protein synthesis, they do so through distinct mechanisms. This leads to different cellular responses. For instance, [cycloheximide][17] selectively depletes macrophages in atherosclerotic plaques while sparing smooth muscle cells, whereas puromycin does not exhibit this selectivity. The precise reasons for these differences require further investigation, but they likely relate to the specific steps in translation targeted by each inhibitor and their impact on various cellular pathways.

Q4: Are there any known instances where cycloheximide stimulates, rather than inhibits, a biological process?

A4: Intriguingly, [cycloheximide][5] can stimulate the light-dependent CO2 fixation process in Euglena gracilis at low concentrations. This paradoxical effect suggests the involvement of a repression-derepression regulatory system, potentially independent of chlorophyll synthesis. This highlights the complex and multifaceted interactions that cycloheximide can have within cellular systems.

Q5: How does cycloheximide affect the phototactic rhythm in Chlamydomonas reinhardtii?

A5: [Cycloheximide][16] slows down the biological timing of the phototactic rhythm in Chlamydomonas reinhardtii. This effect is likely linked to the inhibition of protein synthesis as a cycloheximide-resistant mutant (cyr-1) does not exhibit this altered rhythm. This suggests that the rhythmic process relies on newly synthesized proteins, and their depletion by cycloheximide disrupts the timing mechanism.

Q6: Can cycloheximide be used to study the turnover of cellular proteins?

A6: Yes, [cycloheximide][13] is a valuable tool for investigating protein turnover. By blocking new protein synthesis, researchers can track the degradation rate of pre-existing proteins. This has been used to determine the half-lives of proteins like growth hormone and prolactin receptors in rat livers, providing insights into their dynamic regulation.

Q7: Is there evidence that cycloheximide's action involves specific cellular compartments?

A8: Research suggests that cycloheximide might exert some of its effects within specific cellular compartments. For instance, it appears to influence the transport of Simian Virus 40 (SV40) virion protein between the cytoplasm, nucleolus, and nucleus in monkey cells infected with a temperature-sensitive mutant of SV40 [].

Q8: Are there any known mutants resistant to cycloheximide?

A9: Yes, cycloheximide-resistant mutants have been identified in various organisms, including Aspergillus nidulans [] and Chlamydomonas reinhardtii []. Studying these mutants can provide valuable insights into the mechanisms of cycloheximide resistance and the cellular pathways affected by this compound.